Cas no 910036-90-7 ((5-Morpholinothien-2-yl)methanol)

• Product Name: (5-Morpholinothien-2-yl)methanol
• CAS No: 910036-90-7
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• MDL: MFCD08442796
• CID: 995419
• PubChem ID: 16769593
• Update Time: 2025-05-22

(5-Morpholinothien-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-Morpholinothien-2-yl)methanol
• (5-Morpholin-4-ylthien-2-yl)methanol
• (5-morpholin-4-ylthiophen-2-yl)methanol
• DTXSID50588121
• MFCD08442796
• 910036-90-7
• [5-(morpholin-4-yl)thiophen-2-yl]methanol
• AKOS000125621
• (5-Morpholinothien-2-yl)methanol, 97%
• AS-9253
• FT-0690477
• (5-MORPHOLINOTHIOPHEN-2-YL)METHANOL
• DB-078857

• MDL： MFCD08442796
• Inchi： 1S/C9H13NO2S/c11-7-8-1-2-9(13-8)10-3-5-12-6-4-10/h1-2,11H,3-7H2
• InChI Key： ARHCBVQYTBJJPS-UHFFFAOYSA-N
• SMILES： S1C(CO)=CC=C1N1CCOCC1

Computed Properties

• Exact Mass: 199.06700
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 60.9Ų

Experimental Properties

• PSA: 60.94000
• LogP: 1.14200

Additional information on (5-Morpholinothien-2-yl)methanol

Research Briefing on (5-Morpholinothien-2-yl)methanol (CAS: 910036-90-7) in Chemical Biology and Pharmaceutical Applications

This research briefing provides an in-depth analysis of the latest advancements related to the compound (5-Morpholinothien-2-yl)methanol (CAS: 910036-90-7), a key intermediate in pharmaceutical synthesis and chemical biology research. Recent studies have highlighted its potential as a versatile building block for drug discovery, particularly in the development of kinase inhibitors and modulators of cellular signaling pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in synthesizing novel PI3K inhibitors, showing promising activity against cancer cell lines. The research team utilized (5-Morpholinothien-2-yl)methanol as a core scaffold, modifying its structure to achieve selective inhibition of PI3Kα with IC50 values in the nanomolar range. This work underscores the molecule's importance in targeted cancer therapy development.

Further investigations in Chemical Biology & Drug Design (2024) revealed the compound's role in creating fluorescent probes for studying protein-protein interactions. The morpholine and thiophene moieties provide both water solubility and membrane permeability, making derivatives of (5-Morpholinothien-2-yl)methanol particularly valuable for live-cell imaging applications. Researchers successfully conjugated the alcohol group with various fluorophores while maintaining biological activity.

From a synthetic chemistry perspective, recent advances in Green Chemistry (2023) have reported more sustainable routes to produce (5-Morpholinothien-2-yl)methanol, including catalytic methods that reduce waste and improve yields. These developments are particularly significant given the compound's growing importance in medicinal chemistry pipelines.

Ongoing clinical trials (Phase I/II) are currently evaluating several drug candidates derived from this scaffold for inflammatory diseases, with preliminary data showing favorable pharmacokinetic profiles. The morpholine ring appears to contribute significantly to metabolic stability, while the thiophene moiety enhances target binding affinity.

Future research directions include exploring the compound's potential in PROTAC (proteolysis targeting chimera) development and as a component of covalent inhibitors. The versatility of (5-Morpholinothien-2-yl)methanol continues to make it a valuable tool in chemical biology and drug discovery efforts across multiple therapeutic areas.